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Compound of Interest

Compound Name: POTASSIUM DISULFIDE)

Cat. No.: B1170424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of anhydrous

potassium disulfide (K₂S₂). The information presented is curated from established

crystallographic literature and is intended to serve as a foundational resource for researchers in

materials science, chemistry, and drug development.

Crystallographic Data Summary
The crystal structure of anhydrous potassium disulfide has been determined through X-ray

diffraction studies. The compound crystallizes in a hexagonal system, a key detail for

understanding its physical and chemical properties. A summary of the quantitative

crystallographic data is presented in Table 1 for ease of reference and comparison.

Parameter Value

Crystal System Hexagonal

Space Group P-62m

Lattice Parameters a = 8.49 Å

c = 5.84 Å

Formula Units per Unit Cell (Z) 3

S-S Bond Length in S₂²⁻ anion 2.13 Å
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Table 1: Crystallographic Data for Anhydrous Potassium Disulfide (K₂S₂). Data sourced from

Föppl (1962).

It is important to note that while the primary crystallographic data is well-established, the

complete atomic coordinates for potassium and sulfur within the unit cell are not readily

available in the public domain literature.

Experimental Protocols
The determination of the crystal structure of anhydrous potassium disulfide involves two

primary experimental stages: the synthesis of the anhydrous material and its subsequent

analysis by X-ray diffraction.

Synthesis of Anhydrous Potassium Disulfide
The synthesis of anhydrous potassium disulfide is typically achieved through the direct reaction

of potassium metal and elemental sulfur in a stoichiometric ratio. To prevent the formation of

higher polysulfides and ensure an anhydrous product, the reaction is carried out in liquid

ammonia.

Materials:

Potassium metal

Elemental sulfur

Anhydrous liquid ammonia

Procedure:

A reaction vessel, typically a Schlenk flask, is charged with the desired quantity of elemental

sulfur.

The vessel is cooled to the boiling point of ammonia (-33 °C), and anhydrous liquid ammonia

is condensed into the flask to dissolve the sulfur.

Stoichiometric amounts of potassium metal are carefully added to the sulfur-ammonia

solution in small portions. The reaction is vigorous and exothermic.
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Upon completion of the reaction, the ammonia is allowed to evaporate slowly, yielding the

anhydrous potassium disulfide product.

The product is then dried under vacuum to remove any residual ammonia.

X-ray Diffraction Analysis
The crystal structure of the synthesized anhydrous potassium disulfide was determined using

single-crystal X-ray diffraction techniques. The abstract of the primary literature suggests that

rotation and powder photograph methods were employed, which were common techniques for

crystal structure determination at the time of the study.

General Procedure:

A suitable single crystal of anhydrous K₂S₂ is selected and mounted on a goniometer head.

The crystal is placed in an X-ray diffractometer.

The crystal is irradiated with a monochromatic X-ray beam.

The diffraction pattern is recorded as a series of reflections at different angles.

The positions and intensities of the reflections are used to determine the unit cell parameters

and the space group.

The collected data is then used to solve and refine the crystal structure, which involves

determining the positions of the atoms within the unit cell.

Visualizing the Experimental Workflow
The logical flow of the experimental procedure for determining the crystal structure of

anhydrous potassium disulfide is depicted in the following diagram.
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To cite this document: BenchChem. [Unveiling the Crystal Architecture of Anhydrous
Potassium Disulfide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170424#crystal-structure-of-anhydrous-potassium-
disulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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